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Compound of Interest

Compound Name: 2-Chloro-5-nitrophenol

Cat. No.: B015424

For researchers and professionals in drug development and chemical synthesis, the efficient
and high-yield production of key intermediates is paramount. 2-Chloro-5-nitrophenol is a
valuable building block in the synthesis of various pharmaceuticals and other fine chemicals.
This guide provides a comparative analysis of two alternative synthetic routes to this
compound: the direct nitration of 2-chlorophenol and the hydrolysis of 1,2-dichloro-4-
nitrobenzene.

Performance Comparison

The selection of a synthetic route often depends on a variety of factors including yield, reaction
conditions, availability of starting materials, and ease of purification. Below is a summary of the
key quantitative data for the two primary routes to 2-Chloro-5-nitrophenol.
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Parameter

Route 1: Nitration of 2-
Chlorophenol

Route 2: Hydrolysis of 1,2-
Dichloro-4-nitrobenzene

Starting Material

2-Chlorophenol

1,2-Dichloro-4-nitrobenzene

Key Reagents

Nitric Acid, Sulfuric Acid

Sodium Hydroxide

Solvent Acetic Acid Water
Reaction Temperature 0-5°C 150-160°C
Reaction Time Not Specified 5 hours
) Not Specified for 2-chloro-5-
Yield o ~85%
nitro isomer
) Mixture of isomers requires ]
Purity High

separation

Synthetic Pathways Overview

The two pathways approach the synthesis of 2-Chloro-5-nitrophenol from different starting

materials and under distinct reaction conditions. The choice between them will depend on

laboratory capabilities, cost of reagents, and desired purity of the final product.
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Alternative Synthetic Routes to 2-Chloro-5-nitrophenol

Route 1: Nitration Route 2: Hydrolysis

(1,2-Dichloro-4-nitrobenzene)

2-Chlorophenol

Nitration

Hydrolysis

(HNOS3, H2S04, Acetic Acid, 0-5°C) (NaOH, Water, 150-160°C)

Mixture of Isomers
(2-Chloro-3-nitrophenol, 2-Chloro-5-nitrophenol

2-Chloro-5-nitrophenol)

2-Chloro-5-nitrophenol

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Comparative Guide to the Synthesis of 2-Chloro-5-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b015424+#alternative-synthetic-routes-to-2-chloro-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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